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Compound of Interest

Compound Name: Gallocatechol

Cat. No.: B1195477

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gallocatechol, a flavan-3-ol found abundantly in green tea and other plant sources, has
garnered significant attention for its potent antioxidant and anti-inflammatory properties. This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and key biological activities of gallocatechol. Detailed experimental protocols for its
extraction, analysis, and evaluation of its biological effects are presented, alongside an
exploration of its modulation of critical cellular signaling pathways. This document aims to serve
as a valuable resource for researchers and professionals in the fields of natural product
chemistry, pharmacology, and drug development.

Chemical Structure and Identification

Gallocatechol, also known as gallocatechin (GC), is a polyphenolic compound belonging to
the flavonoid class of secondary metabolites. Its chemical structure is characterized by a
flavan-3-ol backbone, which consists of two aromatic rings (A and B) and a dihydropyran
heterocycle (C ring) with a hydroxyl group at position 3. The B ring of gallocatechol is a
pyrogallol group, featuring three hydroxyl substituents.

The most common stereoisomer is (+)-gallocatechin, which has a (2R, 3S) configuration. Its
enantiomer, (-)-gallocatechin, has a (2S, 3R) configuration.
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Identifier Value

(2R,39)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-

UPAC Name 2H-chromene-3,5,7-triol[1]
Chemical Formula C15H1407[2]

Molecular Weight 306.27 g/mol [2]

CAS Number 970-73-0 ((+)-Gallocatechin)[1]
PubChem CID 65084 ((+)-Gallocatechin)

Physicochemical Properties

The physicochemical properties of gallocatechol are crucial for its absorption, distribution,
metabolism, and excretion (ADME) profile, as well as for the design of analytical and extraction
methods.

Property Value
Melting Point 218 °C (decomposes)
Solubility
Water 3.33 mg/mL (requires sonication)[3]
Ethanol 5 mg/mL[4]
Methanol Soluble
Acetone Soluble
DMSO 100 mg/mL (requires sonication)[3]

The experimental pKa value for gallocatechol is
not readily available. However, based on

pKa (Predicted) structurally similar flavonoids, the phenolic
hydroxyl groups are expected to have pKa

values in the range of 8-10.
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Biological and Pharmacological Properties

Gallocatechol exhibits a wide range of biological activities, primarily attributed to its potent
antioxidant and anti-inflammatory effects.

Antioxidant Activity

The pyrogallol group in the B ring of gallocatechol is a key structural feature responsible for its
powerful radical scavenging activity. It can effectively neutralize reactive oxygen species (ROS)
and reactive nitrogen species (RNS), thereby protecting cells from oxidative damage.

Anti-inflammatory Activity

Gallocatechol has been shown to exert anti-inflammatory effects by modulating key
inflammatory pathways. It can inhibit the production of pro-inflammatory mediators such as
nitric oxide (NO) and prostaglandins, in part through the inhibition of enzymes like
cyclooxygenase-2 (COX-2).

Modulation of Cellular Signaling Pathways

While much of the research on the molecular mechanisms of green tea catechins has focused
on epigallocatechin gallate (EGCG), evidence suggests that gallocatechol also modulates
several critical signaling pathways involved in cellular proliferation, inflammation, and survival.

Mitogen-Activated Protein Kinase (MAPK) Pathway

Gallocatechol has been shown to influence the MAPK signaling cascade, which plays a
central role in regulating cellular responses to a variety of external stimuli. Specifically, it can
affect the phosphorylation status of key MAPK proteins, including extracellular signal-regulated
kinase (ERK), c-Jun N-terminal kinase (JNK), and p38 MAPK. The modulation of these
pathways contributes to its anti-inflammatory and anti-cancer effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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